High rate algal ponds (HRAPs) used for wastewater treatment typically are mixed continuously. This increases capital and operating costs, particularly for remote communities considering utilising solar power with battery storage. This study investigated the effects of intermittent mixing (6 am–6 pm) a full-scale HRAP treating septic tank effluent from a township in South Australia. The study was conducted in winter to be consistent with the validation guidelines for determination of logarithmic (log10) removal values (LRVs) of bacterial and viral indicator organisms by natural wastewater treatment systems. The mean LRVs in the daytime only mixed HRAP were 1.95 for E. coli, 2.06 and 2.58 for F-RNA bacteriophage and somatic coliphage, respectively. A concurrently operated, continuously mixed HRAP recorded LRVs for E. coli of 1.81, 2.18 and 2.55 for F-RNA bacteriophage and somatic coliphage, respectively. The E. coli count in the treated effluent from both HRAPs was also <4.0 most probable number (MPN) 100 mL−1 compliant for irrigation of non-food crops. The LRV 5th percentile for F-RNA phage was also >1.0 for both HRAPs. Results from this study demonstrated that LRVs from an intermittently mixed HRAP (6 am–6 pm) were equivalent to those recorded for the continuously mixed HRAP. Sulphate-reducing anaerobes (Clostridia) were shown as unreliable surrogate indicators for pathogenic protozoa for an open pond system. Intermittent mixing reduces energy consumption and storage capacity. Consequently, reducing the capital costs of installation of solar PV and batteries facilitating the adoption of HRAPs in rural and remote communities.

The metal–organic framework (MOF) zinc imidazolate framework-8 (ZIF-8) is synthesized by a solvothermal method and added into a polyvinylidene fluoride (PVDF) membrane to study its pollutant removal performance using pulp and paper industry wastewater. A membrane bioreactor (MBR) lab-scale experimental setup is used to study the pollutant removal performance. The synthesized ZIF-8 nanoparticles are embedded into the PVDF membrane at different weight percentages, viz., 0.25, 0.50, 0.75, 1.00, and 1.20 wt%. The characterization of the pure PVDF membrane and ZIF-8 based mixed matrix membranes (MMMs) is carried out using different characterization techniques, such as X-ray diffraction (XRD) and Fourier transform infrared spectroscopy (FTIR) to investigate the chemical composition of the membranes. The morphology and uniform dispersion of ZIF-8 in the MMMs are studied using scanning electron microscopy (SEM), energy-dispersive X-ray spectrometry (EDS), and atomic force microscopy (AFM). The water contact angle shows that the MMMs are more hydrophilic than the pure PVDF membrane. The tensile strength and elongation at break are used to investigate the mechanical properties of the membranes. The effect of addition of ZIF-8 nanoparticles on the PVDF mixed matrix membrane performance is studied using the pure water flux, pulp and paper water flux, flux recovery ratio and antifouling characteristics. The MBR experiments with the ZIF-8 based PVDF MMMs show 93.93% chemical oxygen demand (COD), 93.57% biochemical oxygen demand (BOD5), and 99.3% total suspended solids (TSS) removal in permeate water. The different characteristics of the MMMs are enhanced after the addition of ZIF-8 crystals. The prepared ZIF-8 based PVDF MMMs show better pollutant removal performance and has great development potential for pollutant removal from pulp and paper industry wastewater.

Wastewater-based epidemiology has gained attention throughout the world for detection of SARS-CoV-2 RNA in wastewater to supplement clinical testing. Raw wastewater consists of small particles, or solids, suspended in liquid. Methods have been developed to measure SARS-CoV-2 RNA in the liquid and the solid fraction of wastewater, with some studies reporting higher concentrations in the solid fraction. To investigate this relationship further, six laboratories collaborated to conduct a study across five publicly owned treatment works (POTWs) where both primary settled solids obtained from primary clarifiers and raw wastewater influent samples were collected and quantified for SARS-CoV-2 RNA. Settled solids and influent samples were processed by participating laboratories using their respective methods and retrospectively paired based on date of collection. SARS-CoV-2 RNA concentrations, on a mass equivalent basis, were higher in settled solids than in influent by approximately three orders of magnitude. Concentrations in matched settled solids and influent were positively and significantly correlated at all five POTWs. RNA concentrations in both settled solids and influent were correlated to COVID-19 incidence rates in the sewersheds and thus representative of disease occurrence; the settled solids methods appeared to produce a comparable relationship between SARS-CoV-2 RNA concentration measurements and incidence rates across all POTWs. Settled solids and influent methods showed comparable sensitivity, N gene detection frequency, and calculated empirical incidence rate lower limits. Analysis of settled solids for SARS-CoV-2 RNA has the advantage of using less sample volume to achieve similar sensitivity to influent methods.

The structure control of electrode materials was one of the sticking points in capacitive deionization (CDI). In this work, a 3D cross-linked reduced graphene oxide (3D-RGO) was synthesized to effectively solve the problem of agglomeration during the reduction process. The effect of 3D-GO reduction temperature on its structure, surface functional groups, and CDI performance has been systematically analyzed. When the temperature is below 650 °C, a certain amount of functional groups remain on the 3D-RGO, which leads to an anti-CDI phenomenon due to the co-ion expulsion effect. Too high reduction temperature (above 1050 °C) will cause the collapse of the 3D-RGO framework, which results in the specific surface area and CDI performance decrease. The preferred reduction temperature is 850 °C, which results in a high specific surface area (447 m2 g−1), fewer surface functional groups, and abundant macropores and mesopores. This also achieves the highest desalination capacity of 8.7 mg g−1 at a voltage of 1.6 V in 100 mg L−1 NaCl solution. The open and interconnected porous structure of the 3D-RGO framework provides an effective substrate for later loading and modification.

The effect of various S/N ratios (5 : 1, 5 : 1.5, and 5 : 2) on substrate removal and the nature of products was investigated during simultaneous sulfide and nitrate removal; analysis of the microbial community structure and its dominant species was also accomplished. For the influent sulfide concentration range of 120–360 mg L−1, a significant difference in sulfate conversion percentage was evident among the tested S/N ratios. The reactor showed better sulfide removal performance (>96.28%) and a higher elemental sulfur level in the effluent (21.29–62.69%) upon fixing the S/N ratio at 5 : 1 in comparison with the other two ratios. When the influent sulfide concentration was increased to 480–720 mg L−1, there were significant differences in the sulfide removal performance (sulfide removal percentage and elemental sulfur in the effluent) and nitrate removal performance (nitrate removal percentage, nitrite conversion percentage and nitrogen gas conversion percentage) for the tested S/N ratios. For the S/N ratio of 5 : 2, the reactor showed better sulfide removal performance (>72.36%) and a higher elemental sulfur level was observed in the effluent (60.05–63.45%) compared with the other two ratios; however, there was a nitrite accumulation of 32.28–47.59 mg L−1 in the effluent. MiSeq high-throughput sequencing technology showed that Sulfurovum was the dominant bacterial genus in all the reactors, and little differences were noted in the microbial abundance and diversity (Chao, Ace, Shannon and Simpson indices) for the tested substrate ratios (p > 0.05).

This study analysed the spatial and temporal occurrence of 29 disinfection by-products (DBPs) formed by chlorination and chloramination. Four full-scale treatment works, and distribution system locations were sampled, and the results were compared with laboratory-based simulated distribution system (SDS) tests. The DBPs monitored incorporated 4 trihalomethanes (THMs), 9 haloacetic acids (HAAs), 7 haloacetonitriles (HANs) and 9 haloacetamides (HAcAms). For the first time, SDS tests were shown to successfully simulate the levels and speciation of HANs and HAcAms in both chlorinated and chloraminated systems. While THM and HAA concentrations generally increased with water age, HAN and HAcAm concentrations fluctuated and resulted in less pronounced overall increases. To explore the impact of switching the disinfectant in distribution, free chlorine and chloramines were applied in the SDS tests, which showed that chloramination not only reduces the yields of THMs (by 34%) and HAAs (by 49%), but also HANs (by 61%) and HAcAms (by 51%), although it shifts speciation towards more brominated HAAs, HANs and HAcAms species when compared against chlorination. Overall, the aim of the study was to demonstrate that SDS tests can be recommended for the simultaneous estimation of THM, HAA, HAN and HAcAm concentrations in distribution systems and to assess the effect of potential DBP minimisation strategies, such as switching the disinfectant in distribution.

Hydraulic retention times (HRTs) may reach a minimum limit in anaerobic membrane bioreactor (AnMBR) wastewater treatment because of membrane fouling and possible mass transfer limitations involved in anaerobic treatment processes. This study compared the overall treatment performance and methanogenic populations in AnMBRs treating low strength wastewater containing simple (acetate; denoted in the bioreactor as AnMBR-A) and complex carbohydrates (glucose; AnMBR-G) at decreasing HRTs. At the influent chemical oxygen demand (COD) concentration of 500 mg L−1, as HRT decreased from 24 to 12, and to 6 h, the effluent quality in AnMBR-A improved from 32 ± 13 to 21 ± 13, and to 13 ± 5 mg COD per L, respectively, while its methane yield increased from 0.209 ± 0.007 to 0.215 ± 0.006, and to 0.225 ± 0.003 mg CH4-COD per mg CODremoved, respectively. In AnMBR-G, while the effluent COD remained low (from 40 ± 10 to 23 ± 10 mg L−1), methane yield decreased from 0.234 ± 0.012 to 0.178 ± 0.012 mg CH4-COD per mg CODremoved, which was linked to the decrease in methanogenic population. Specifically, although Methanosaeta with high specific affinity dominated at short HRTs in the AnMBR, its population in AnMBR-G was only 11.4% of that in AnMBR-A at the HRT of 6 h. Detailed mass transfer calculation suggests that the potential mass transfer limitation at decreasing HRTs is mainly caused by slow biochemical reactions (e.g., methanogenesis). As high organic loading may result in organic acid accumulation and methanogenesis inhibition, the results suggest that minimum HRTs should be considered for maintaining enough Methanosaeta with high specific affinity in low strength wastewater treatment.

Denitratation, the selective reduction of nitrate to nitrite, is a novel process and when coupled with anaerobic ammonium oxidation (anammox) could achieve resource-efficient biological nitrogen removal of ammonium- and nitrate-laden waste streams. Using a fundamentally-based, first principles approach, this study optimized a stoichiometrically-limited, glycerol-driven denitratation process and characterized mechanisms supporting nitrite accumulation with results that aligned with expectations. At the optimal influent chemical oxygen demand to nitrate ratio of 3.0 : 1 identified, glycerol supported selective nitrate reduction to nitrite (nitrite accumulation ratio, NAR = 62%) and near-complete nitrate conversion (nitrate reduction ratio, NRR = 96%), indicating its viability in a denitratation system. Specific rates of nitrate reduction (135.3 mg N per g VSS h−1) were at least one order of magnitude greater than specific rates of nitrite reduction (14.9 mg N per g VSS h−1), potentially resulting in transient nitrite accumulation and indicating glycerol's superiority over other organic carbon sources in denitratation systems. Optimal stoichiometric limitation pH and ORP inflection points in nitrogen transformation assays corresponded to maximum nitrite accumulation, indicating operational setpoints to prevent further nitrite reduction. Denitratation conditions supported enrichment of Thauera sp. as the dominant genus. Stoichiometric limitation of influent organic carbon, coupled with differential nitrate and nitrite reduction kinetics, optimized operational controls, and a distinctively enriched microbial ecology was identified as causal in glycerol-driven denitratation.

The long-term trend of increasing natural organic matter (NOM) in boreal and north European surface waters represents an economic and environmental challenge for drinking water treatment plants (DWTPs). High-frequency measurements from absorbance-based online spectrophotometers are often used in modern DWTPs to measure the chromophoric fraction of dissolved organic matter (CDOM) over time. These data contain valuable information that can be used to optimise NOM removal at various stages of treatment and/or diagnose the causes of underperformance at the DWTP. However, automated monitoring systems generate large datasets that need careful preprocessing, followed by variable selection and signal processing before interpretation. In this work we introduce AbspectroscoPY (“Absorbance spectroscopic analysis in Python”), a Python toolbox for processing time-series datasets collected by in situ spectrophotometers. The toolbox addresses some of the main challenges in data preprocessing by handling duplicates, systematic time shifts, baseline corrections and outliers. It contains automated functions to compute a range of spectral metrics for the time-series data, including absorbance ratios, exponential fits, slope ratios and spectral slope curves. To demonstrate its utility, AbspectroscoPY was applied to 15-month datasets from three online spectrophotometers in a drinking water treatment plant. Despite only small variations in surface water quality over the time period, variability in the spectrophotometric profiles of treated water could be identified, quantified and related to lake turnover or operational changes in the DWTP. This toolbox represents a step toward automated early warning systems for detecting and responding to potential threats to treatment performance caused by rapid changes in incoming water quality.

Per- and poly-fluoroalkyl substances (PFAS) are a group of diverse anthropogenic chemicals with a wide range of industrial and commercial applications. Worldwide detection of legacy and emerging PFAS as well as their toxicity and high persistence against most water treatment methods pose a serious environmental challenge. Photochemical processes offer feasible methods for PFAS decomposition due to their simplicity, operating in mild conditions, and high degree of efficacy. This paper identifies and compares mechanisms of photo-chemical/catalytic oxidation and reduction of different PFAS structures. The effects of adding different oxidative and reductive mediators – inorganic ions (e.g., persulfate and sulfite), organic solutes (e.g., aminopolycarboxylic acids), and photocatalysts – are comprehensively studied. Oxidative agents (e.g., SO4˙− and h+) and hydrated electrons (eaq−) are identified as the main active agents carrying out photo-oxidative and -reductive processes, respectively. PFAS are oxidatively degraded through one electron transfer to photo-induced oxidants followed by functional group detachment and chain shortening. On the other hand, cleavage of the C–F bond, functional group detachment followed by chain shortening, and center C–C or C–O bond scissions are proposed reductive pathways of PFAS decomposition upon reaction with eaq−. Moreover, the effects of key parameters on photodegradation of PFAS including operational parameters (i.e., pH, dissolved oxygen, and temperature), irradiation (i.e., wavelength and intensity), PFAS concentration and structure, and various water solutes (i.e., organic and inorganic matters) are evaluated in detail. In addition, the synergistic effects of combining other remediation processes, i.e., removal and degradation processes, with photochemical processes and benefits and challenges of such combinations are presented.

Wastewater composition directly impacts its anaerobic biodegradability, affecting methane production rates, the concentration of effluent products, and ultimately, the overall energy output and treatment efficiency of the anaerobic digestion system. Yet, the factors that determine the overall anaerobic biodegradability of the influent waste stream, or the fraction of organic matter converted to methane and biomass, are not entirely clear. In this study, we reviewed the main aspects limiting the overall anaerobic biodegradability of complex wastewaters and characterized the methanogenic biodegradable fraction (i.e., the fraction of organic matter converted to methane) of the main organic constituents of influent streams while assessing the role of lignin content and the influence of temperature. Also, we evaluated the feasibility of predicting the methanogenic biodegradable fraction of manure-based co-digestion streams based on their composition. Our study showed that proteins, lipids, lignin-free cellulose, and sugars are highly biodegradable, while starch and hemicelluloses are only partly biodegradable, particularly at mesophilic temperatures. Hydrolysis is the limiting factor for the biodegradability of particulate influents, while inhibition is such for lipids and proteins, particularly under thermophilic conditions. Lignin content alone was highly correlated with a decrease in the methanogenic biodegradable fraction of lignocellulosic influents at both temperatures, but hydrolysis constants were primarily dependent on other fiber constituents, confirming previous studies. Constituent-specific methanogenic biodegradable fractions were coupled with an empirical lignin-based model to successfully predict the methanogenic biodegradable fraction of manure-based co-digestion streams. When the characterization of the influent stream is available, the models and data reported in this study can be used to predict the methane potential of simple or complex wastewaters, including those containing lignin, such as those derived from the pulp and mill industry and farm-based anaerobic co-digestion systems, without the need for lengthy BMP assays.

The first page of this article is displayed as the abstract.

A graphical abstract is available for this content

Human freshwater consumption continues to be a growing global concern. Research and implementation of interventions on multiple fronts are required to safeguard this critical resource. Household water consumption is a significant contributor to overall freshwater use. Such indoor water use in nature-based tourism presents a challenge to this industry, but also provides opportunities to influence human behaviour and experimenting with, and mainstreaming, new technologies promoting water conservation and sustainability. Here we assess interventions to one significant source of water use (showers) in tourist accommodation in a popular nature-based tourism destination, the Kruger National Park, South Africa. Control trials utilizing information interventions (to induce behavioural change), and a novel shower technology, are implemented to identify water saving opportunities. We show that technological intervention (installation of Triton Xerophyte®) results in ∼30% overall water saving as compared to control showers. Adding water-saving infographics slightly enhances this saving, but is shown to have limited success when implemented in isolation (i.e. without the technology). In addition, we show how shower duration and water usage is related to ambient temperature, with the Triton Xerophyte® resulting in increasing water savings under cooler ambient conditions (up to ∼50% water reduction for ambient temperatures <5 °C). Encouragingly, visitors to this national park are shown to use less shower water and shower for shorter, even in control units, as compared to the general public, suggesting that these nature-based tourists may already be more mindful of water usage. Nature-based tourism agencies have a responsibility to promote water saving behaviour, and implementing technology and providing information and awareness in aid thereof may act as a catalyst for broader water-conservation in society.

A graphical abstract is available for this content

A novel energy-saving aeration operational strategy is proposed to effectively reduce energy consumption and improve the denitrification capacity of aerobic granular sludge (AGS). In this study, two sequencing batch reactors (SBRs) were operated to cultivate AGS, R1 with conventional continuous aeration and R2 operation with alternate aeration. The results showed that the granulation time of R2 was faster than that of R1, and the AGS with an average particle size of approximately 1.0–2.0 mm had a smooth surface and compact structure with excellent settleability. The alternating aeration strategy has no impact on granule stability and the removal of carbon, nitrogen and phosphorus. In addition, the high-throughput sequencing revealed that the structure of the microbial community changed significantly during operation. At the phylum level, the most abundant groups Proteobacteria and Firmicutes became gradually dominant, and Gammaproteobacteria, Bacteroidia, and Alphaproteobacteria were the dominant microorganisms at the class level. Furthermore, the most dominant bacterial genera Zoogloea and Thauera play a major role in promoting AGS granulation by secreting extracellular polymeric substances (EPS) and contributing to the removal of nutrients and the stability of granules. These findings will advance our understanding of the role of AGS technology in reducing aeration energy consumption and improving nitrogen removal and provide a foundation to guide the application of AGS alternate aeration operation strategies for wastewater treatment.

Several capacitive deionization (CDI) cell architectures employ ion-exchange membranes to control the chemistry of the electrolyte contacting the electrodes. Here, we experimentally examined how exposing carbon electrodes to either a saline electrolyte or an electrolyte containing a soluble redox-active compound influenced deionization energy demands and long-term stability over ∼50 hours. We specifically compared the energy demands (W h L−1) required to deionize 20 mM NaCl to 15 mM with a 50% water recovery as a function of productivity (L m−2 h−1). Relative to a conventional membrane capacitive deionization (MCDI) cell, flowing saline electrolyte over the electrodes did not affect energy demands but increased electrode salt adsorption capacities and capacity retention over repeated cycles. Exposing the electrodes to an electrolyte containing a redox-active compound, which made the cell behave similarly to an electrodialysis system, dramatically reduced energy demands and showed remarkable stability over 50 hours of operation. These experimental results indicate that using a recirculated soluble redox-active compound in the electrolyte contacting the electrodes to balance charge leads to far more energy efficient brackish water deionization than when charge is balanced by the electrodes undergoing capacitive charging/discharging reactions.

Nitrate (NO3−) contamination of groundwater is a worldwide issue that poses great threats to human health due to the use of the groundwater source for drinking water production. Among the available treatment technologies, bioelectrochemical systems (BESs) have emerged as an attractive treatment approach by using a cathode electrode as an electron donor for the reduction of nitrogen-forms (N-forms). In this work, a mathematical model for autotrophic biocathodic denitrification has been developed. This model successfully simulated both the denitrification process and the current demand by the system, allowing to predict and determine energy consumption related to the reduction of N-forms. The autotrophic denitrification model employed reduced electron carriers (mediators) where each denitrification step competes for the same electron pool based on different electron affinities. This approach allowed to model the exchange of electrons between the cathode and the terminal electron acceptors (TEAs) and the competition for electrons between NO3− and nitrite (NO2−). The current demand was modeled considering two different contributions, namely an electrochemical part and the availability of TEAs in the cathodic chamber. The model was successfully calibrated and validated, and it was able to estimate the current demand, therefore allowing for an estimation of the energy consumption of the BES. A sensitivity analysis showed that the maximum NO2− removal rate and the affinity constant of the reduced mediator for NO2− were the key parameters affecting more the removal of total nitrogen in the model. Altogether our model provides a platform to accurately estimate removal efficiency and energy consumption in autotrophic denitrifying biocathodes.

Low-impact, green infrastructure systems such as biofilters, particularly when amended with biochar, can help address chemical pollution conveyed via stormwater that is increasingly posing a threat to aquatic ecosystems and groundwater quality. Although removal of organic contaminants including pesticides by biochar-amended systems has been studied, the role of a biofouling layer on contaminant removal, biotransformation, and filter lifetime remains poorly understood. This study evaluated the removal of the pesticides atrazine, imidacloprid, and clothianidin in biologically active biochar-amended columns through complete exhaustion of contaminant removal capacity. The resultant data indicate that biological processes accounted for 20–36% of overall removal in the biochar-amended sand columns. In addition, a combined target and suspect screening approach using liquid chromatography quadrupole time-of-flight mass spectrometry (LC-QToF-MS) was employed to evaluate the potential transformation of these three pesticides and release of the transformation products (TPs). All TPs detected in the effluent remained below 2.5% of their respective parent influent concentrations for the duration of the experiment. Furthermore, at a biochar application rate of 0.5 wt%, the presence of an active biofilm prolonged the filter lifetime by 1.8–2.3 times compared to a fouled but inactive filter, where removal was presumably dominated by adsorption only. Scenario modelling estimates showed that biochar-amended biofilters could last at least 17 years before exceeding aquatic life threshold values at biochar-application rates as low as 1 wt% (5 vol%) in a representative case study. Results of this study provide novel insight on pesticide TP formation in biochar-amended biofilters and estimation of filter lifetimes.

The presence of sulfate in sewage treatment has obvious impacts on biological nitrogen removal. We explored the influence mechanism of sulfate on anammox and the recovery via hydrazine of anammox after inhibition. The sulfate inhibited HDH activity and functional gene abundance, which had serious effects on the metabolic process of hydrazine synthesis and oxidation. The conversion rates of ammonia nitrogen and nitrite dropped from 0.49 mgN gvss−1 h−1 and 0.63 mgN gvss−1 h−1 to 0.17 mgN gvss−1 h−1 and 0.25 mgN gvss−1 h−1. The absolute abundance of hzsA, hzsB and hzo dropped greatly from 7.3 × 104 to 3.7 × 104, 17.5 × 105 to 4.9 × 104 and 1.8 × 104 to 0.35 × 104, respectively. After supplying 10 mg L−1 of hydrazine, the normal metabolism of anammox was maintained. The addition of hydrazine helps cells resist the decaying effects and enhances the recovery capability of anammox bacteria following inhibition. These results demonstrate the promise of recovering anammox activity via hydrazine.